3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid

• Molecular Formula: C15H11NO4
• Molecular Weight: 269.25 g/mol
• IUPAC Name: 3-(2-methoxyphenyl)-2,1-benzoxazole-5-carboxylic acid
• InChI: InChI=1S/C15H11NO4/c1-19-13-5-3-2-4-10(13)14-11-8-9(15(17)18)6-7-12(11)16-20-14/h2-8H,1H3,(H,17,18)
• InChI Key: ACCYAWPKOVGTRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=C3C=C(C=CC3=NO2)C(=O)O

Description

3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid is a heterocyclic compound featuring a fused benzisoxazole core substituted with a 2-methoxyphenyl group at position 3 and a carboxylic acid moiety at position 3. Benzoisoxazole derivatives are recognized for their biological relevance, including antimicrobial, anti-inflammatory, and kinase-modulating activities . The carboxylic acid group enhances water solubility and provides a handle for further chemical modifications, making this compound a valuable intermediate in medicinal chemistry.

Preparation Methods

Lewis Acid-Catalyzed Annulation Approach

A highly efficient and atom-economical method to synthesize 2,1-benzisoxazole derivatives, including 3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid, involves the Lewis acid-catalyzed annulation of glyoxylate esters with nitrosoarenes. The key features of this method are:

• Catalyst: Boron trifluoride diethyl etherate (BF3·Et2O) is used as the Lewis acid catalyst.
• Reaction conditions: The reaction is typically carried out in dichloromethane or dichloroethane under nitrogen atmosphere at mild reflux temperatures (~45 °C) for 48 hours.
• Mechanism: The reaction proceeds via an unusual umpolung addition of glyoxylates to nitrosobenzenes with high oxygen selectivity, followed by a Friedel–Crafts cyclization and aromatization to form the benzisoxazole ring.
• Yields: Moderate to high yields (up to ~79%) of the desired 2,1-benzisoxazole products are obtained.
• Substrate scope: The method tolerates various substituted nitrosoarenes, including those bearing methoxy groups at ortho positions, which is relevant for 3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid synthesis.

General procedure summary:

Step	Reagents & Conditions	Notes
1	Glyoxylate ester + nitrosoarene in CH2Cl2	Under N2, BF3·Et2O (10 mol%) catalyst
2	Stirring at 45 °C for 48 h	Reflux with reflux condenser
3	Workup: filtration through silica gel, solvent removal	Purification by column chromatography
4	Isolation of 2,1-benzisoxazole derivative	Yields up to 79%

This method was demonstrated in the Journal of Organic Chemistry (2014) and is considered a robust route for synthesizing benzisoxazole derivatives with methoxyphenyl substituents.

Isoxazole Ring Formation via Oxime and Methyl Acrylate Coupling (Patent Method)

A Chinese patent (CN102977044A) describes a multi-step synthesis for related isoxazole carboxylic acids, which can be adapted for the preparation of 3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid by analogy:

• Step 1: Preparation of an oxime intermediate by reacting oxammonium hydrochloride with 2-methoxybenzaldehyde in a mixed solvent system (e.g., trimethyl carbinol and water) under alkaline conditions.
• Step 2: Addition of sodium salt (e.g., sodium salt of TSN(Cl)), cupric sulfate, and copper powder, followed by dropwise addition of methyl acrylate, adjusting pH to ~6 with sodium hydroxide, and stirring overnight.
• Step 3: Hydrolysis of the methyl ester intermediate using potassium hydroxide under reflux for 3–4 hours, followed by acidification to pH 3 with hydrochloric acid to precipitate the target carboxylic acid.

Reaction conditions and reagents summary:

Step	Reagents/Conditions	Details/Notes
1	Oxammonium hydrochloride + 2-methoxybenzaldehyde	Mixed solvent (trimethyl carbinol/water), alkaline, 1–5 h, 10–30 °C
2	Sodium salt (TSN(Cl)), CuSO4·5H2O, Cu powder, methyl acrylate	pH adjusted to 6, stirred overnight
3	KOH hydrolysis, reflux 3–4 h, acidification to pH 3	Yields white solid target compound

This method involves classical oxime formation and subsequent cyclization steps, which are well-established in heterocyclic chemistry. The patent emphasizes the use of various alkalis (NaOH, KOH, etc.) and solvents for optimization.

Nucleophilic Addition and Imine Formation with Isoxazole Carbohydrazides

Another synthetic strategy involves nucleophilic addition of primary amines to aromatic aldehydes in the presence of catalysts such as indium(III) trifluoromethanesulfonate, leading to imine derivatives that can be further transformed into isoxazole carboxylic acids:

• Starting materials: 5-amino-N,3-dimethyl-1,2-oxazole-4-carbohydrazide and substituted aromatic aldehydes.
• Catalyst: Indium(III) trifluoromethanesulfonate.
• Yields: Good yields ranging from 63% to 81%.
• Characterization: Products are confirmed by melting point, IR, ^1H NMR, and mass spectrometry.

Although this method was described for a series of isoxazole derivatives, it provides a relevant synthetic approach for functionalized benzisoxazole carboxylic acids bearing methoxyphenyl groups.

Comparative Data Table of Preparation Methods

Method	Key Reagents & Catalysts	Reaction Conditions	Yield (%)	Advantages	Limitations
Lewis Acid-Catalyzed Annulation	BF3·Et2O, glyoxylate esters, nitrosoarenes	45 °C, 48 h, CH2Cl2, inert atmosphere	Up to 79%	Atom economical, mild conditions, scalable	Long reaction time
Oxime + Methyl Acrylate Coupling (Patent)	Oxammonium hydrochloride, CuSO4, Cu powder, methyl acrylate, KOH	Room temp to reflux, pH control, multi-step	Moderate to high	Uses readily available reagents, adaptable	Multi-step, requires careful pH control
Nucleophilic Addition with Indium Catalyst	Indium(III) trifluoromethanesulfonate, aromatic aldehydes	Ambient temperature, catalyst present	63–81%	Good yields, well-characterized products	Limited substrate scope

Chemical Reactions Analysis

Functional Group Transformations

The compound’s carboxylic acid and methoxyphenyl groups enable diverse chemical transformations:

Reaction Type	Conditions	Product/Outcome	Relevance
Esterification	Acid chloride activation (e.g., SOCl₂) + alcohol	Esters (e.g., methyl, ethyl)	Pharmaceutical agent formulation
Amide Formation	Coupling reagents (HATU, EDCl) + amine	Amides (e.g., with primary/secondary amines)	Bioactive compound development
Decarboxylation	Thermal or catalytic conditions (e.g., Cu)	Benzisoxazole derivative without carboxylic acid	Simplified core for material science
Demethylation	Strong acids (HBr, HCl) or bases (LiAlH₄)	Phenolic derivative (2-hydroxyphenyl)	Modulation of biological activity

Structural Modifications

The benzisoxazole core and substituents allow further derivatization:

• Ring-Opening Reactions :

  • Treatment with nucleophiles (e.g., amines, hydrazines) may cleave the isoxazole ring, forming intermediates for further functionalization .

  • Example: Reaction with hydrazine could yield hydrazone derivatives, which are common in medicinal chemistry .

• Substituent Reactivity :

  • Methoxyphenyl Group : Ortho/para substitution (e.g., nitration, halogenation) may occur under electrophilic conditions.

  • Carboxylic Acid : Conversion to acid chlorides or anhydrides enables cross-coupling reactions (e.g., with alcohols, amines) .

Mechanistic Insights

For related isoxazoles, biological activity correlates with structural features:

• Hydrogen Bonding : Hydroxyl groups (e.g., in MM2) enhance activity by interacting with biological targets .

• Hydrophobic Interactions : Unsubstituted phenyl rings (e.g., in MM5) engage in van der Waals interactions .

• Apoptosis Pathways : Compounds like MM3 upregulate caspases (3, 8, 9) and Fas/NF-κB signaling, inducing cell death .

Scientific Research Applications

3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific proteins and enzymes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to the active sites of enzymes, inhibiting their activity or altering their function. This interaction can modulate various biochemical pathways, leading to the observed biological effects .

Comparison with Similar Compounds

Structural and Functional Comparisons

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Structural Features	Biological Activity	Physicochemical Properties	References
3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid	2,1-Benzisoxazole core with 2-methoxyphenyl and carboxylic acid groups	Presumed antimicrobial/kinase modulation (inferred from analogs)	Moderate lipophilicity (logP ~2.5), pKa ~3.5 (carboxylic acid)
3-(4-Chlorophenyl)-2,1-benzisoxazole-5-carbonyl chloride	Chlorophenyl substituent, reactive carbonyl chloride	Precursor for bioactive compounds; not directly bioactive	Higher lipophilicity (Cl substituent), reactive acyl chloride group
3-(2-Methoxyphenyl)-5-methylisoxazole-4-carboxylic acid	Isoxazole ring with methyl and carboxylic acid groups	Unreported in literature	Lower molecular weight (237.2 g/mol), reduced steric hindrance
3-(2,4-Dichloro-5-fluorophenyl)-1-(2-methoxyphenyl)-1H-pyrazole-5-carboxylic acid	Pyrazole core with halogenated aryl groups	Potential kinase inhibition (structural similarity to kinase inhibitors)	High lipophilicity (logP ~4.0), enhanced metabolic stability
5-Methoxybenzo[d]oxazole-2-carboxylic acid	Oxazole core with methoxy and carboxylic acid groups	Laboratory reagent for synthesis	Acute oral toxicity (LD50 >300 mg/kg), irritant (skin/eyes)
3-(2-Methoxyphenyl)propanoic acid	Linear propanoic acid with 2-methoxyphenyl	Intermediate in amide synthesis (e.g., GPR55 agonists)	High water solubility, no heterocyclic rigidity

Key Findings from Comparative Studies

Replacement with oxazole () or pyrazole () alters electronic properties, affecting hydrogen bonding and charge distribution.

Substituent Effects: The 2-methoxyphenyl group contributes to moderate lipophilicity and may enhance blood-brain barrier penetration compared to polar substituents (e.g., carboxylic acid derivatives in ).

Biological Activity Insights: Piperazine derivatives with 2-methoxyphenyl groups () demonstrated antibacterial activity against Gram-positive and Gram-negative bacteria, suggesting the methoxyphenyl moiety may enhance antimicrobial properties in related compounds .

Synthesis and Safety: The carboxylic acid group in the target compound allows for esterification or amidation, similar to the carbonyl chloride in , which is used to generate bioactive derivatives . Safety profiles vary significantly: oxazole-carboxylic acids () exhibit oral toxicity (H302) and irritancy, whereas propanoic acid derivatives () are generally safer .

Biological Activity

3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on various research findings.

Chemical Structure and Properties

The compound features a benzisoxazole core with a methoxyphenyl substituent and a carboxylic acid functional group. Its molecular formula is $C_{15}H_{13}NO_4$, with a molecular weight of approximately 273.25 g/mol. The presence of the carboxylic acid enhances its reactivity and potential biological interactions.

Pharmacological Activities

Research indicates that 3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid exhibits several biological activities:

• Antimicrobial Activity : Studies have shown that derivatives of benzisoxazole, including this compound, possess notable antimicrobial properties against various bacterial strains and fungi .
• Anticancer Properties : The compound has demonstrated cytotoxic effects against cancer cell lines, including MCF7 (breast cancer) and A549 (lung cancer) cells. Its mechanism appears to involve the induction of apoptosis through the activation of caspases and modulation of cell cycle regulators .
• Immunosuppressive Effects : In vitro studies revealed that the compound can inhibit the proliferation of peripheral blood mononuclear cells (PBMCs) and reduce the production of pro-inflammatory cytokines like TNF-alpha in response to lipopolysaccharide stimulation .

The biological activities of 3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid are attributed to its ability to interact with various molecular targets:

• Apoptosis Induction : The compound has been shown to upregulate pro-apoptotic factors such as caspases and Fas, while downregulating anti-apoptotic proteins like Bcl-2. This suggests a mechanism where it promotes programmed cell death in cancer cells .
• Cytokine Modulation : By inhibiting TNF-alpha production, the compound may exert anti-inflammatory effects, making it a candidate for treating autoimmune conditions .

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• Antimicrobial Efficacy : In vitro tests demonstrated that 3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined to assess its potency .
• Cytotoxicity Assays : The cytotoxic effects on MCF7 cells showed an IC50 value indicating effective inhibition at low concentrations. The selectivity index was calculated to evaluate the safety profile compared to normal cells .
• Immunological Studies : Research involving human blood cultures indicated that the compound could significantly suppress lymphocyte proliferation induced by mitogens such as phytohemagglutinin (PHA) and concanavalin A (ConA) .

Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Significant antibacterial activity
Anticancer	Induction of apoptosis in cancer cell lines
Immunosuppressive	Inhibition of PBMC proliferation

Cytotoxicity Data

Cell Line	IC50 (µM)	Selectivity Index
MCF7	15.8	>15
A549	>250	-

Q & A

Q. What are the established synthetic routes for 3-(2-Methoxyphenyl)-2,1-benzisoxazole-5-carboxylic acid, and what key intermediates are involved?

The synthesis typically involves cyclization reactions. A common approach is the condensation of 2-aminophenol derivatives with carboxylic acid precursors under catalytic conditions. For example, nano-ZnO or mesoporous titania-alumina mixed oxide (MTAMO) catalysts in solvents like DMF or ethanol can promote benzisoxazole ring formation . Key intermediates include substituted 2-aminophenol derivatives and acylated intermediates, which undergo cyclization to form the benzisoxazole core.

Q. Which spectroscopic methods are most effective for characterizing this compound, and what spectral markers should researchers prioritize?

High-resolution mass spectrometry (HRMS) and elemental analysis are critical for confirming molecular weight and composition. For structural elucidation, prioritize $^1H$- and $^{13}C$-NMR to identify methoxy, aromatic, and carboxylic acid protons/carbons. IR spectroscopy can confirm the presence of carbonyl (C=O) and benzisoxazole ring vibrations. Discrepancies between calculated and experimental HRMS data (e.g., C$_{18}$H$_{17}$NO$_3$) should be analyzed for impurities or hydration states .

Q. What purification techniques are recommended post-synthesis, especially for removing common byproducts?

Solid-phase extraction (SPE) or preparative thin-layer chromatography (TLC) effectively isolate the target compound from reaction mixtures. For polar impurities, reverse-phase chromatography with acetonitrile/water gradients is suitable. Recrystallization using ethanol or DMF can enhance purity, as demonstrated in benzoxazole derivative purification .

Q. What are the recommended storage conditions to ensure the compound’s stability during experimental use?

Store in airtight, light-resistant containers at 2–8°C in a desiccated environment. Avoid exposure to moisture and high temperatures, as the carboxylic acid group may degrade or form hydrates. Ventilated storage areas are essential to prevent vapor accumulation .

Advanced Research Questions

Q. How can researchers resolve discrepancies between calculated and experimental elemental analysis data for this compound?

Discrepancies (e.g., C 73.20% calculated vs. 73.00% experimental for C$_{18}$H$_{17}$NO$_3$) often arise from incomplete purification or residual solvents. Perform thermogravimetric analysis (TGA) to detect solvent retention and repeat elemental analysis after vacuum drying. High-purity solvents and inert reaction atmospheres minimize oxidation byproducts .

Q. What strategies optimize the yield of benzisoxazole ring formation under varying catalytic conditions?

Catalyst selection is critical: nano-ZnO improves cyclization efficiency in polar aprotic solvents (e.g., DMF), while MTAMO enhances thermal stability in refluxing ethanol. Kinetic studies under varying temperatures (80–120°C) and catalyst loadings (5–10 mol%) can identify optimal conditions. Monitoring reaction progress via LC-MS ensures timely termination to prevent over-oxidation .

Q. What in vitro assays are suitable for evaluating the compound’s biological activity, particularly in cancer research?

Use cytotoxicity assays (e.g., MTT or SRB) against cancer cell lines (e.g., HeLa or MCF-7) to screen for anti-proliferative effects. For mechanistic studies, kinase inhibition assays (e.g., EGFR or PI3K) and apoptosis markers (caspase-3/7 activation) can elucidate molecular targets. Compare results with structurally similar benzoxazole derivatives known for antimicrobial or anti-cancer activity .

Q. How can computational modeling predict the compound’s reactivity in nucleophilic substitution reactions?

Density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) can map electron density profiles to identify reactive sites. Molecular docking studies (e.g., AutoDock Vina) predict binding affinities with biological targets like enzymes or receptors. Validate predictions with experimental kinetic data, such as Hammett plots for substituent effects on reaction rates .

Methodological Notes

• Synthetic Optimization : Always include inert gas (N$_2$/Ar) purging during cyclization to prevent oxidation of sensitive intermediates .
• Analytical Cross-Validation : Combine NMR, HRMS, and X-ray crystallography (if crystals are obtainable) for unambiguous structural confirmation .
• Biological Assays : Use positive controls (e.g., doxorubicin for cytotoxicity) and validate results across multiple cell lines to ensure reproducibility .